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Compound of Interest

Compound Name:
Ethyl 4-Hydroxy-3-nitropyridine-2-

carboxylate

Cat. No.: B12282572

Get Quote

Executive Summary
Target Molecule: Ethyl 4-Hydroxy-3-nitropyridine-2-carboxylate

CAS Registry Number: 1806339-13-8

Core Application: Key pharmacophore for HIF-PH inhibitors (e.g., analogs of

Roxadustat/Vadadustat) used in treating renal anemia.

Primary Challenge: Regioselective nitration at the C3 position of the pyridine ring in the

presence of competing directing groups (C4-OH and C2-COOEt).

Retrosynthetic Analysis
The synthesis of the target molecule is best approached through the functionalization of the

pyridine ring. The C3-nitro group is introduced via electrophilic aromatic substitution (SEAr).

The presence of the hydroxyl group at C4 (strongly activating, ortho, para-director) and the

ester at C2 (deactivating, meta-director) creates a unique electronic environment.
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Disconnection Strategy:

C3-N Bond Formation: Nitration of Ethyl 4-hydroxypicolinate.

Esterification: Protection of 4-hydroxypicolinic acid.

Precursor Origin: 4-Hydroxypicolinic acid (commercially available or derived from chelidamic

acid).

Primary Synthesis Pathway: Direct Nitration
This pathway relies on the strong activating influence of the C4-hydroxyl group to direct the

incoming nitronium ion (

) to the ortho positions (C3 and C5). While C5 is less sterically hindered, the C3 position is
electronically accessible, and the resulting isomer can be isolated.

Step 1: Esterification of 4-Hydroxypicolinic Acid
Before nitration, the carboxylic acid at C2 is protected as an ethyl ester to prevent

decarboxylation and modulate solubility.

Reagents: 4-Hydroxypicolinic acid, Ethanol (excess), Thionyl Chloride (

) or conc.

.

Conditions: Reflux, 4–6 hours.

Yield: >90%.

Protocol:

Suspend 4-hydroxypicolinic acid (1.0 eq) in anhydrous ethanol (10-15 volumes).

Cool to 0°C. Dropwise add Thionyl Chloride (1.5 eq) to control exotherm.

Heat the mixture to reflux (approx. 78°C) and stir until the starting material is consumed

(monitor via TLC/HPLC).
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Concentrate the solvent in vacuo.

Neutralize the residue with saturated

and extract with Ethyl Acetate.

Dry over

and concentrate to yield Ethyl 4-hydroxypicolinate.

Step 2: Regioselective Nitration
The critical step involves the introduction of the nitro group. The C4-OH directs ortho to C3 and

C5. The C2-ester directs meta to C4 and C6. The cooperative directing effects (and the high

reactivity of the phenol-like moiety) allow for nitration at C3, although C5-nitro and C3,5-dinitro

byproducts must be managed.

Reagents: Ethyl 4-hydroxypicolinate, Fuming Nitric Acid (

), Acetic Anhydride (

) or Sulfuric Acid (

).

Conditions: 0°C to Room Temperature.

Mechanism: Electrophilic Aromatic Substitution (

).

Protocol:

Dissolve Ethyl 4-hydroxypicolinate (1.0 eq) in Acetic Anhydride (5 volumes) to protect the

hydroxyl in situ (optional) or use conc.

as solvent.[1]

Cool the solution to 0–5°C.
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Slowly add Fuming Nitric Acid (1.1 eq) dropwise, maintaining the internal temperature below

10°C to prevent dinitration.

Allow the reaction to warm to room temperature and stir for 2–4 hours.

Quench: Pour the reaction mixture onto crushed ice. The product often precipitates as a

yellow solid.

Purification: Filter the solid. If a mixture of C3 and C5 isomers exists, recrystallize from

Ethanol/Water or separate via flash column chromatography (SiO2, Hexane/EtOAc gradient).

The C3-nitro isomer (target) is typically less polar than the C5 isomer due to intramolecular

hydrogen bonding between the C4-OH and C3-

.

Reaction Mechanism & Data
The nitration proceeds via the formation of a sigma complex (arenium ion). The resonance

stabilization from the C4-hydroxyl group is the dominant factor.

Regioselectivity Logic:

C4-OH: Strong activator. Directs to C3 and C5.

C2-COOEt: Deactivator. Directs to C4 and C6 (meta).

Result: C3 is ortho to OH and ortho to Ester. C5 is ortho to OH and para to Ester. While C5 is

sterically favored, the "push-pull" electronic nature of the 2-carboxylate-4-hydroxy system

often allows significant C3 substitution, especially under controlled thermodynamic

conditions.

Quantitative Data Summary
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Parameter Value / Condition Note

Precursor Ethyl 4-hydroxypicolinate Purity >98% recommended

Nitrating Agent
Fuming

(d=1.5)
Critical for mononitration

Solvent or can form acetyl nitrate (milder)

Temperature
0°C

25°C

Avoid heating (>40°C) to

prevent dinitration

Typical Yield 55–75% After recrystallization

Appearance Yellow crystalline solid Characteristic of o-nitrophenols

Pathway Visualization
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(SM)

Step 1: Esterification
(EtOH, SOCl2, Reflux)

Activation Ethyl 4-hydroxypyridine-2-carboxylateProtection Step 2: Nitration
(HNO3, H2SO4, 0°C)

Electrophilic Attack

Ethyl 4-Hydroxy-3-nitropyridine-2-carboxylate
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Caption: Synthetic route from 4-hydroxypicolinic acid to the target 3-nitro derivative via

esterification and electrophilic nitration.

Troubleshooting & Optimization
Issue: Low Yield / Dinitration.

Cause: Temperature too high or excess

.
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Solution: Strictly maintain 0°C during addition. Use exactly 1.0–1.1 equivalents of nitric

acid.

Issue: Regioisomer Separation.

Insight: The 3-nitro isomer forms an intramolecular H-bond (OH

ONO), making it less polar and more volatile than the 5-nitro isomer. It often elutes first in
chromatography or precipitates preferentially upon acidification.

Safety: Fuming nitric acid is a potent oxidizer. The reaction is exothermic.[2] Perform behind

a blast shield.[2]
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Mechanistic Grounding:Nitration of Pyridines and Hydroxypyridines. Pyridine and Its

Derivatives, Vol 14. Interscience Publishers.[3] (Classic reference on pyridine electrophilic

substitution regiochemistry).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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